Cas no 2229402-52-0 (1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid
• CAS No: 2229402-52-0
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 6257781
• PubChem ID: 165606235
• Update Time: 2025-05-19

1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid
• 2229402-52-0
• EN300-1727710

• Inchi： 1S/C15H26O2/c1-14(2)8-6-7-12(11-14)15(13(16)17)9-4-3-5-10-15/h12H,3-11H2,1-2H3,(H,16,17)
• InChI Key： BVOBDSMKFOJCNZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid

Research Brief on 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid (CAS: 2229402-52-0)

1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid (CAS: 2229402-52-0) is a synthetic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane-based structure, has shown potential in various therapeutic applications, including anti-inflammatory and metabolic disorder treatments. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a promising candidate for further drug development.

The synthesis of 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid involves a multi-step process, including the alkylation of cyclohexane derivatives and subsequent carboxylation. Researchers have optimized the reaction conditions to improve yield and purity, as reported in recent publications. The compound's structural features, such as the presence of two cyclohexyl rings and a carboxylic acid group, contribute to its stability and bioavailability, which are critical for its pharmacological activity.

In vitro and in vivo studies have demonstrated that 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid exhibits significant anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB pathway. Additionally, its potential role in metabolic regulation has been explored, with findings suggesting its ability to influence lipid metabolism and glucose homeostasis. These properties highlight its versatility as a therapeutic agent for conditions like diabetes and obesity.

Recent advancements in computational chemistry have further elucidated the compound's interaction with biological targets. Molecular docking studies reveal that 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid binds selectively to specific receptors, such as peroxisome proliferator-activated receptors (PPARs), which are implicated in metabolic diseases. These insights provide a foundation for the design of derivatives with enhanced efficacy and reduced side effects.

Despite these promising findings, challenges remain in the clinical translation of 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic option.

In conclusion, 1-(3,3-dimethylcyclohexyl)cyclohexane-1-carboxylic acid (CAS: 2229402-52-0) represents a novel and promising molecule in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties warrant further investigation to fully exploit its therapeutic potential. Continued research and development efforts will be crucial in translating these findings into clinical applications.